N-(1-amino-2,2-dinitrovinyl)benzamide

• IUPAC Name: N-(1-amino-2,2-dinitroethenyl)benzamide
• InChI: InChI=1S/C9H8N4O5/c10-7(9(12(15)16)13(17)18)11-8(14)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,14)
• InChI Key: UHBLULHKZBJYHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=C([N+](=O)[O-])[N+](=O)[O-])N
• Molecular Formula: C9H8N4O5
• Molecular Weight: 252.18 g/mol

Description

N-(1-amino-2,2-dinitrovinyl)benzamide, also known as ADNBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. ADNBA is a derivative of the explosive compound TNT, and is known for its high reactivity and ability to form covalent bonds with biological molecules. In

Mechanism of Action

N-(1-amino-2,2-dinitrovinyl)benzamide works by forming covalent bonds with biological molecules, specifically with amino acid residues such as cysteine and lysine. This covalent bond formation can lead to changes in protein structure and function, and can be used to study the effects of protein modification on biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-amino-2,2-dinitrovinyl)benzamide depend on the specific biomolecule it is interacting with. For example, N-(1-amino-2,2-dinitrovinyl)benzamide has been shown to inhibit the activity of certain enzymes by modifying key amino acid residues, while also enhancing the activity of other enzymes. N-(1-amino-2,2-dinitrovinyl)benzamide has also been used to study the structure and function of DNA by modifying nucleic acid bases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-amino-2,2-dinitrovinyl)benzamide in lab experiments is its high reactivity and specificity, which allows for precise modification of biomolecules. N-(1-amino-2,2-dinitrovinyl)benzamide is also relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one limitation of N-(1-amino-2,2-dinitrovinyl)benzamide is its potential for non-specific modification of biomolecules, which can lead to unwanted effects and artifacts in experiments.

Future Directions

There are many potential future directions for research involving N-(1-amino-2,2-dinitrovinyl)benzamide. One area of interest is the development of new labeling and modification techniques using N-(1-amino-2,2-dinitrovinyl)benzamide, such as the use of photoactivatable N-(1-amino-2,2-dinitrovinyl)benzamide derivatives for spatial and temporal control of protein modification. Another area of interest is the use of N-(1-amino-2,2-dinitrovinyl)benzamide in drug discovery, where it could be used to modify and optimize drug candidates for improved efficacy and specificity. Overall, the versatility and reactivity of N-(1-amino-2,2-dinitrovinyl)benzamide make it a valuable tool for scientific research, with many potential applications in the future.

Scientific Research Applications

N-(1-amino-2,2-dinitrovinyl)benzamide has been used extensively in scientific research as a tool for studying biological molecules and processes. It is particularly useful for labeling and modifying proteins, nucleic acids, and other biomolecules due to its high reactivity and specificity. N-(1-amino-2,2-dinitrovinyl)benzamide has been used to study protein-protein interactions, enzyme kinetics, and DNA-protein interactions, among other applications.